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Introduction: Passivated Implanted Planar Silicon (PIPS) detectors are semiconductor devices

that have become the standard for high-resolution alpha spectrometry.[1][2] They offer

significant advantages over older technologies like silicon surface barrier (SSB) detectors,

including superior energy resolution, greater stability, and rugged, cleanable surfaces.[3] For

short-lived alpha emitters, the high efficiency and low background characteristics of PIPS

detectors are crucial for obtaining statistically significant data in a short acquisition time.

Principle of Operation: When an alpha particle strikes the depletion region of the PIPS detector,

it creates electron-hole pairs. The number of these pairs is directly proportional to the energy of

the incident alpha particle.[1] An applied bias voltage sweeps these charges to their respective

terminals, generating a charge pulse that is processed by a preamplifier and multichannel

analyzer to produce an energy spectrum.[1] The thin entrance window (<50 nm) of PIPS

detectors minimizes energy loss (straggling) of the alpha particles before they reach the active

volume, which is critical for achieving high energy resolution.[3][4]

Key Performance Characteristics: The performance of PIPS detectors is defined by several key

parameters, making them suitable for the precise identification and quantification of alpha

emitters like Po-215.
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Parameter Typical Value / Range
Significance for Short-
Lived Emitters

Energy Resolution (FWHM)
≤ 16 - 25 keV (for 241Am at

5.486 MeV)

Allows for the clear separation

of alpha peaks from different

isotopes in a decay chain,

even with close-lying energies.

Detection Efficiency Up to 40% (geometric)

High efficiency is critical for

maximizing the number of

counts detected from a rapidly

decaying source.

Detector Background
< 0.05 counts/hr/cm² (3-8

MeV)

A low background is essential

for achieving a low Minimum

Detectable Activity (MDA),

enabling the measurement of

trace quantities.[3]

Entrance Window Thickness < 50 nm (Silicon equivalent)

Minimizes peak tailing and

improves resolution, especially

at close source-to-detector

geometries.[3][4]

Minimum Depletion Depth > 140 µm

Sufficient to fully absorb alpha

particles up to 15 MeV,

covering the entire range of

relevant radionuclides.[1][4]

Application Note 2: Delayed Coincidence Liquid
Scintillation Counting for Half-Life Determination
Introduction: Liquid Scintillation Counting (LSC) is a highly efficient method for detecting alpha

and beta particles, offering a 4π counting geometry where the sample is intimately mixed with a

liquid scintillator "cocktail".[5][6] For extremely short-lived isotopes like Po-215 (t½ ≈ 1.781 ms),

traditional counting methods are not feasible.[7][8] The delayed coincidence method leverages

the parent-daughter decay relationship to measure the lifetime of individual nuclei.
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Principle of Operation: Po-215 is a decay product of Radon-219 (Rn-219). The delayed

coincidence technique involves measuring the time interval between the alpha decay of the

parent nuclide (Rn-219) and the subsequent, nearly instantaneous alpha decay of the daughter

nuclide (Po-215).[8]

A Rn-219 nucleus decays, emitting an alpha particle that causes a scintillation event in the

LSC cocktail. This event starts a timer.

The resulting Po-215 nucleus decays moments later, emitting a higher-energy alpha particle

and causing a second scintillation event, which stops the timer.

By collecting the time differences for thousands of these paired events, a histogram is

generated that follows an exponential decay curve.

The half-life of Po-215 can be accurately determined by fitting this curve.[7][8]

Uncorrelated background events will produce a flat, constant background in the time

distribution, which can be easily subtracted.[8]

Key Performance Characteristics:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://agenda.infn.it/event/28111/contributions/168053/contribution.pdf
https://pubmed.ncbi.nlm.nih.gov/36682309/
https://agenda.infn.it/event/28111/contributions/168053/contribution.pdf
https://agenda.infn.it/event/28111/contributions/168053/contribution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value / Range
Significance for Short-
Lived Emitters

Counting Efficiency
Nearly 100% for alpha

particles

Maximizes the probability of

detecting both the parent and

daughter decay events, which

is crucial for the coincidence

method.[6]

Measured Half-Life (Po-215) 1.781 (± 0.005) ms

Demonstrates the high

precision achievable with this

technique for very short half-

lives.[7]

Minimum Detectable Activity

(MDA)

~0.5 - 3.5 mBq/L (for Radon

isotopes)

LSC provides the low detection

limits necessary for

environmental or low-activity

samples.[9]

Energy Resolution Poor (~600-1000 keV)

While not ideal for isotope

identification, it is sufficient for

this method as event pairing is

based on time correlation, not

precise energy.[6]

Experimental Protocols
Protocol 1: Alpha Spectrometry of Po-215 Progeny using
a PIPS Detector
Objective: To identify and quantify alpha-emitting progeny in a sample containing a source of

Po-215 (e.g., from a 227Ac or 235U decay series).

Materials:

Alpha spectrometer system with a PIPS detector (e.g., Mirion A-series or equivalent).[1][3]

Vacuum chamber.
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Charge-sensitive preamplifier, amplifier, and multichannel analyzer (MCA).

Sample planchet (stainless steel).

Electrodeposition or co-precipitation apparatus.[10]

241Am calibration source.

Sample containing the radionuclide of interest.

Methodology:

Sample Preparation:

Due to the short half-life of Po-215, direct measurement is impractical. Instead, its longer-

lived parent or daughter nuclides are typically measured. This protocol assumes

measurement of the decay chain.

Chemically separate and purify the element of interest from the sample matrix to reduce

spectral interference.[10]

Prepare a thin-layer source to minimize self-absorption. This is achieved by

electrodepositing the analyte onto a polished stainless steel planchet or by co-precipitation

followed by filtration onto a membrane filter.[10]

Ensure the final source is thin and uniformly distributed to prevent energy degradation of

the emitted alpha particles.

System Calibration:

Place the 241Am calibration source in the vacuum chamber at a fixed, reproducible

distance from the PIPS detector.

Evacuate the chamber to a pressure below 1.33 Pa to prevent energy loss of alpha

particles in the air.[11]

Acquire an energy spectrum for a sufficient time to obtain a well-defined peak at 5.486

MeV.
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Use the known energy of the 241Am peak to perform a two-point energy calibration of the

MCA.

Determine the detector efficiency by comparing the net counts in the peak to the known

activity of the calibration source, accounting for the solid angle of the counting geometry.

Sample Measurement:

Replace the calibration source with the prepared sample planchet, maintaining the exact

same source-to-detector geometry.

Evacuate the chamber to the same pressure as during calibration.

Apply the recommended bias voltage to the PIPS detector (e.g., +40 to +60 V).[3]

Acquire an alpha spectrum for a predetermined time. The time will depend on the sample

activity.

Save the resulting spectrum from the MCA.

Data Analysis:

Identify the alpha energy peaks in the spectrum corresponding to the expected

radionuclides in the decay chain. For the Po-215 lineage, this could include Rn-219, Bi-

211, etc.

Calculate the net peak area (total counts minus background) for each identified peak.

Calculate the activity of each radionuclide using the net counts, counting time, detector

efficiency, and the emission probability of the specific alpha transition.

Protocol 2: Measurement of Po-215 Half-Life via Delayed
Coincidence LSC
Objective: To determine the half-life of Po-215 by measuring the time between the decays of its

parent (Rn-219) and itself.

Materials:
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Low-level liquid scintillation counter with list-mode data acquisition or a time-to-amplitude

converter.

High-purity liquid scintillation cocktail (e.g., Ultima Gold AB).[9]

Low-background LSC vials (e.g., glass with low potassium content).

A source of 227Ac or 223Ra, which will produce Rn-219 in secular equilibrium.

Methodology:

Sample Preparation:

Prepare an LSC sample by adding a small, known amount of the actinium or radium

source solution to a vial containing ~10-15 mL of scintillation cocktail.

The activity of the source should be low enough that the average time between random

alpha decays is significantly longer than the expected half-life of Po-215. This minimizes

accidental coincidences.[8]

Seal the vial and allow it to sit for several hours to ensure the cocktail is homogenous and

to let any chemiluminescence subside.

Instrument Setup:

Place the vial in the LSC.

Configure the data acquisition system to record the time and energy of every detected

event (list mode).

Set a low energy threshold to ensure detection of all alpha events.

Data Acquisition:

Acquire data for a period sufficient to collect a large number of decay events (e.g., several

hours to days, depending on source activity).

Offline Data Analysis:
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Process the list-mode data file using a custom script or software.

Iterate through the event list to identify parent-daughter event pairs. For each event (pulse

i), search for the next event (pulse i+1).

The decay of Rn-219 produces a 6.819 MeV alpha, and the decay of Po-215 produces a

7.386 MeV alpha. While LSC energy resolution is poor, some energy discrimination can be

applied to identify a "prompt" event (Rn-219) followed by a slightly higher energy "delayed"

event (Po-215).

Calculate the time difference (Δt) between each potential pair of events.

Create a histogram of these time differences over a short timescale (e.g., 0 to 20 ms).

The resulting histogram will show an exponential decay curve superimposed on a flat

random coincidence background.

Half-Life Calculation:

Subtract the random background from the decay histogram.

Fit the background-subtracted data to the exponential decay function: N(t) = N0 * e(-λt),

where λ is the decay constant.

Calculate the half-life using the relation: t½ = ln(2) / λ.

Visualizations
Decay Pathway
The detection of Po-215 is best understood within its natural decay chain. Po-215 is a member

of the Actinium series, which originates from 235U. A key parent isotope for therapeutic and

research applications is Actinium-227 (227Ac).
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Caption: Decay chain of Actinium-227, highlighting the short-lived alpha emitter Po-215.
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Experimental Workflows
The logical flow for the two primary detection methods provides a clear path from sample to

result.

Protocol 1: PIPS Alpha Spectrometry Workflow

Protocol 2: Delayed Coincidence LSC Workflow

Sample Prep
(Chemical Separation,

Electrodeposition)
Place Sample

in Vacuum Chamber

System Calibration
(Energy & Efficiency)

Acquire Spectrum
(Low Pressure)

Data Analysis
(Peak ID, Activity Calc.)

Sample Prep
(Mix Source with

Scintillator)

Acquire Data
(List Mode)

Offline Analysis
(Identify Paired Events)

Create Time
Difference Histogram

Fit Decay Curve &
Calculate Half-Life

Click to download full resolution via product page

Caption: Experimental workflows for PIPS spectrometry and delayed coincidence LSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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